Cas no 681279-98-1 (3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole)

• Product Name: 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole
• CAS No: 681279-98-1
• MF: C₂₄H₂₁ClFNS
• MW: 409.946647405624
• CID: 6489271
• Update Time: 2025-10-31

3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole
• 1H-Indole, 3-[[(2-chloro-6-fluorophenyl)methyl]thio]-1-[(2,5-dimethylphenyl)methyl]-

• Inchi： 1S/C24H21ClFNS/c1-16-10-11-17(2)18(12-16)13-27-14-24(19-6-3-4-9-23(19)27)28-15-20-21(25)7-5-8-22(20)26/h3-12,14H,13,15H2,1-2H3
• InChI Key： LTMDXLINVGHGAH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)C2=C(C=CC=C2)C(SCC2=C(F)C=CC=C2Cl)=C1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 569.3±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole

Professional Introduction to Compound with CAS No. 681279-98-1 and Product Name: 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole

The compound with the CAS number 681279-98-1 and the product name 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a methylsulfanyl moiety and a fluorine atom, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel indole derivatives due to their diverse biological activities. The indole core, a prominent scaffold in many bioactive compounds, exhibits a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole is designed to optimize its interaction with biological targets, thereby enhancing its therapeutic potential.

One of the most striking features of this compound is its 2-chloro-6-fluorophenyl substituent. The incorporation of fluorine atoms into aromatic rings is a well-established strategy in medicinal chemistry to improve metabolic stability and binding affinity. In this context, the fluorine atom at the 6-position of the phenyl ring is expected to enhance the compound's bioavailability and efficacy. Additionally, the chloro group at the 2-position introduces further electronic modulation, influencing the compound's reactivity and interactions with biological receptors.

The methylsulfanyl group attached to the indole ring adds another layer of complexity to this molecule. Sulfur-containing heterocycles are known for their broad spectrum of biological activities, including anti-inflammatory and antioxidant effects. The methylsulfanyl moiety in this compound is likely to contribute to its pharmacological profile by participating in hydrogen bonding interactions and affecting the overall conformational flexibility of the molecule.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The structural design of 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole takes into account these factors, ensuring that it possesses favorable pharmacokinetic characteristics. The presence of both lipophilic (e.g., methyl groups) and hydrophilic (e.g., sulfur atom) regions helps to balance solubility and membrane permeability, which are critical for drug absorption and distribution.

The dimethylphenyl substituent at the 1-position of the indole ring further enhances the compound's structural diversity. This group not only contributes to steric hindrance but also influences electronic distributions across the molecule. Such modifications are often employed to fine-tune binding interactions with biological targets, improving both potency and selectivity.

Advances in computational chemistry have enabled researchers to predict and optimize molecular properties with unprecedented accuracy. Molecular modeling studies on 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole have revealed promising interactions with various biological receptors. These simulations suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents.

In vitro experiments have begun to validate these computational findings. Initial screening assays indicate that derivatives of this indole scaffold exhibit significant inhibitory effects on key inflammatory mediators. The precise arrangement of substituents appears to enhance binding affinity while minimizing off-target effects, which is crucial for developing safe and effective therapeutics.

The development of new drug candidates is often a multi-step process involving synthetic chemistry, pharmacological evaluation, and clinical trials. The synthesis of 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole has been achieved through a series of well-defined chemical transformations. These synthetic routes highlight the compound's synthetic accessibility while maintaining high purity standards necessary for pharmaceutical applications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(2,5-dimethylphenyl)methyl-1H-indole will play an increasingly important role in drug discovery. Their unique structural features and promising biological activities make them valuable tools for understanding disease pathways and developing innovative treatments.

The integration of interdisciplinary approaches—combining organic synthesis, computational modeling, and pharmacological testing—has accelerated progress in medicinal chemistry. This compound exemplifies how strategic molecular design can lead to novel therapeutic agents with significant clinical implications.